Cas no 139429-39-3 (1,3,5-Triazine-2,4-diamine,6-chloro-N,N'-diethyl-, labeled with carbon-14 (9CI))

• Product Name: 1,3,5-Triazine-2,4-diamine,6-chloro-N,N'-diethyl-, labeled with carbon-14 (9CI)
• CAS No: 139429-39-3
• MF: C₇H₁₂ClN₅
• MW: 207.634303092957
• CID: 102158
• PubChem ID: 12250981
• Update Time: 2025-04-18

1,3,5-Triazine-2,4-diamine,6-chloro-N,N'-diethyl-, labeled with carbon-14 (9CI) Chemical and Physical Properties

Names and Identifiers

• 1,3,5-Triazine-2,4-diamine,6-chloro-N,N'-diethyl-, labeled with carbon-14 (9CI)
• Simazine-ring-UL-14C
• 6-Chloro-2-N,4-N-diethyl-(2,4,6-14C3)1,3,5-triazine-2,4-diamine
• 139429-39-3

• Inchi： 1S/C7H12ClN5/c1-3-9-6-11-5(8)12-7(13-6)10-4-2/h3-4H2,1-2H3,(H2,9,10,11,12,13)/i5+2,6+2,7+2
• InChI Key： ODCWYMIRDDJXKW-WKMFQTRQSA-N
• SMILES： Cl[14C]1=N[14C](=N[14C](=N1)NCC)NCC

Computed Properties

• Exact Mass: 207.088
• Monoisotopic Mass: 207.088
• Isotope Atom Count: 3
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 4
• Complexity: 131
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 62.7A^2

1,3,5-Triazine-2,4-diamine,6-chloro-N,N'-diethyl-, labeled with carbon-14 (9CI) Security Information

• Hazardous Material transportation number：UN 2910 7
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38-40
• Safety Instruction： 26-36/37
• Hazardous Material Identification：
• Risk Phrases：20/21/22-36/37/38-40
• Storage Condition：−20°C